Cas no 1261906-16-4 (3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid)

• Product Name: 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid
• CAS No: 1261906-16-4
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD18318193
• CID: 5197507
• Update Time: 2025-05-24

3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid

• MDL： MFCD18318193
• Inchi： 1S/C14H10FNO4/c1-20-14(19)8-4-5-9(11(15)7-8)10-3-2-6-16-12(10)13(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： ZBGPANATWRNGEW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1=CC=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.3
• Topological Polar Surface Area: 76.5

Additional information on 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid

3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic Acid (CAS No. 1261906-16-4): A Comprehensive Overview

3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid (CAS No. 1261906-16-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid.

Chemical Properties and Structure

3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid is a derivative of picolinic acid, a heterocyclic compound with a pyridine ring. The presence of a fluoro substituent at the 2-position and a methoxycarbonyl group at the 4-position on the phenyl ring imparts unique chemical and physical properties to this compound. The molecular formula of 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid is C₁₅H₁₁FN₂O₃, and its molecular weight is approximately 298.25 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 175 to 178°C.

The solubility of 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid in various solvents is an important consideration for its use in chemical reactions and biological assays. It exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol, making it suitable for a wide range of applications in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-fluoro-4-methoxycarbonylbenzaldehyde with pyridine-3-carboxylic acid hydrazide, followed by cyclization to form the desired product. This method typically yields high purity and good yields, making it suitable for large-scale production.

An alternative synthetic route involves the condensation of 2-fluoro-4-methoxycarbonylbenzoyl chloride with pyridine-3-carboxylic acid hydrazide, followed by cyclization under appropriate conditions. This method offers advantages in terms of reaction efficiency and ease of purification.

Biological Activities and Therapeutic Potential

3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid has been investigated for its biological activities, particularly in the context of its potential therapeutic applications. Recent studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties.

In vitro studies have demonstrated that 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preclinical studies have shown that 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis.

Clinical Trials and Future Directions

The promising results from preclinical studies have led to increased interest in evaluating the therapeutic potential of 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid in clinical trials. Several Phase I clinical trials are currently underway to assess the safety and efficacy of this compound in treating various diseases.

In addition to its potential as a standalone therapeutic agent, there is growing interest in exploring the use of 3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid in combination with other drugs to enhance therapeutic outcomes. For example, recent studies have shown that combining this compound with conventional chemotherapy agents can lead to synergistic effects, potentially improving treatment efficacy while reducing side effects.

Conclusion

3-(2-Fluoro-4-methoxycarbonylphenyl)picolinic acid (CAS No. 1261906-16-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers valuable properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Ongoing research efforts are focused on further elucidating its mechanisms of action and optimizing its use in clinical settings. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic strategies for a range of diseases.